Cas no 62749-75-1 (Pyrene, tetraphenyl-)

• Product Name: Pyrene, tetraphenyl-
• CAS No: 62749-75-1
• MF: C₄₀H₂₆
• MW: 506.634450435638
• CID: 433253
• PubChem ID: 22057067
• Update Time: 2025-04-19

Pyrene, tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrene, tetraphenyl-
• 1,2,3,4-tetraphenylpyrene
• 62749-75-1
• tetraphenylpyrene
• DTXSID70622112

• Inchi： 1S/C40H26/c1-5-14-27(15-6-1)34-26-32-23-13-22-31-24-25-33-36(28-16-7-2-8-17-28)37(29-18-9-3-10-19-29)38(30-20-11-4-12-21-30)40(34)39(33)35(31)32/h1-26H
• InChI Key： BOHFWWWQMGFMPJ-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(C=C(C5C=CC=CC=5)C=1C(C1C=CC=CC=1)=C(C1C=CC=CC=1)C=3C1C=CC=CC=1)=C24

Computed Properties

• Exact Mass: 506.20358
• Monoisotopic Mass: 506.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans